(1-Benzothiophen-3-yl)(tributyl)stannane

• CAS No.: 142913-28-8
• Molecular Formula: C20H32SSn
• Molecular Weight: 423.2 g/mol
• IUPAC Name: 1-benzothiophen-3-yl(tributyl)stannane
• InChI: InChI=1S/C8H5S.3C4H9.Sn/c1-2-4-8-7(3-1)5-6-9-8;3*1-3-4-2;/h1-4,6H;3*1,3-4H2,2H3
• InChI Key: WMGSBZJDZYIZEM-UHFFFAOYSA-N
• Canonical SMILES: CCCC[Sn](CCCC)(CCCC)C1=CSC2=CC=CC=C21

Description

(1-Benzothiophen-3-yl)(tributyl)stannane is a useful research compound. Its molecular formula is C20H32SSn and its molecular weight is 423.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

32.0 9 (150 mmol) of 3-bromo-benzo[b]thiophene are added dropwise at -78° C. to a solution of 150 mmol of n-butyllithium in 500 ml of anhydrous THF. The mixture is stirred at -78° C. for 1 h, 52.1 g (160 mmol) of tri-n-butyl-tin chloride are added and the mixture is allowed to warm to room temperature. For working-up, saturated ammonium chloride solution is added and the mixture is extracted with ether. After chromatography on silica gel using petroleum ether, 14.8 g (23 % of theory) of the title compound are obtained.